Cas no 1019544-62-7 (N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1019544-62-7
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5166024
• PubChem ID: 43178029
• Update Time: 2026-03-04

N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, N-butyl-1,2,3,4-tetrahydro-
• N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine

• Inchi： 1S/C14H21N/c1-2-3-11-15-14-10-6-8-12-7-4-5-9-13(12)14/h4-5,7,9,14-15H,2-3,6,8,10-11H2,1H3
• InChI Key： WTCQMJQWFBQPQC-UHFFFAOYSA-N
• SMILES： C1(NCCCC)C2=C(C=CC=C2)CCC1

Additional information on N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine

N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine and Its Significance in Modern Chemical Research

N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 1019544-62-7) is a compound of significant interest in the field of pharmaceutical chemistry and chemical biology. This molecule, characterized by its tetrahydronaphthalene core and a butyl substituent at the amine group, has garnered attention due to its unique structural and functional properties. The compound's versatility makes it a valuable scaffold for the development of novel therapeutic agents and research tools.

The structural framework of N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine combines the aromatic stability of the naphthalene ring system with the flexibility provided by the tetrahydronaphthalene moiety. This combination allows for a wide range of interactions with biological targets, making it an attractive candidate for drug discovery. The butyl group at the amine position further enhances its potential by providing a hydrophobic anchor that can improve solubility and bioavailability in various formulations.

In recent years, there has been growing interest in the development of molecules that can modulate neurological pathways. The tetrahydronaphthalen-1-amine scaffold has shown promise in this area due to its ability to interact with a variety of neurotransmitter receptors and enzymes. For instance, derivatives of this compound have been explored as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The amine functionality also allows for further derivatization, enabling researchers to fine-tune the pharmacological properties of the molecule.

One of the most compelling aspects of N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine is its role as a building block in synthetic chemistry. Its unique structure provides a platform for the creation of complex molecules with tailored biological activities. Researchers have leveraged this compound to develop inhibitors targeting various enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical studies as potential treatments for metabolic disorders such as diabetes and obesity.

The synthesis of N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine presents an interesting challenge due to the complexity of its core structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as catalytic hydrogenation and asymmetric synthesis have enabled researchers to produce this compound with high purity and yield. These advancements have not only facilitated its use in research but also opened up new avenues for drug development.

The pharmacological profile of N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an antagonist for certain receptors involved in pain signaling. This makes it a promising candidate for the development of novel analgesics that could offer alternatives to existing treatments. Additionally, its interaction with other biological targets has led to investigations into its potential use as an anti-inflammatory agent.

The compound's ability to cross the blood-brain barrier has also been a focus of research. This property is crucial for many therapeutic agents, particularly those designed to treat neurological disorders. Studies have shown that derivatives of tetrahydronaphthalen-1-amine can effectively penetrate this barrier, suggesting their potential as central nervous system drugs. Further research is ongoing to explore optimal dosing and delivery methods for these derivatives.

In conclusion, N-butyl-1,2,3,4-tetrahydronaphthalen-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structure and functional properties make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.